N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide

• IUPAC Name: N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C19H18N4O4/c1-22-11-10-20-18(22)17(13-6-8-16(27-2)9-7-13)21-19(24)14-4-3-5-15(12-14)23(25)26/h3-12,17H,1-2H3,(H,21,24)
• InChI Key: NKSNDCXVPZKDRB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2=CC=C(C=C2)OC)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide, also known as MN-64, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Mechanism of Action

N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide exerts its effects by binding to the dopamine transporter and inhibiting its activity. This leads to an increase in dopamine levels in the brain, which can have various physiological and biochemical effects.
Biochemical and physiological effects:
The increased levels of dopamine in the brain due to N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide's inhibition of the dopamine transporter can have several biochemical and physiological effects. Dopamine is a neurotransmitter that plays a crucial role in regulating various physiological processes such as movement, motivation, and reward. The increased levels of dopamine due to N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide's action can lead to improved motor function, increased motivation, and a sense of reward.

Advantages and Limitations for Lab Experiments

N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide has several advantages for use in lab experiments, including its high selectivity for the dopamine transporter and its potential applications in various fields of scientific research. However, N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide, including further studies on its mechanism of action and its potential applications in drug discovery. Additionally, N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide could be studied for its potential therapeutic applications in various dopamine-related disorders such as Parkinson's disease and drug addiction. Further studies could also investigate the potential toxicity of N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide and its safety for use in humans.
In conclusion, N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide is a novel compound that has shown promising results in various studies for its potential applications in scientific research. Its selective inhibition of the dopamine transporter makes it a potential candidate for the development of drugs for the treatment of dopamine-related disorders. Further studies are needed to determine its safety and efficacy, as well as its potential applications in drug discovery and therapeutic interventions.

Synthesis Methods

The synthesis of N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide involves several steps, including the reaction of 4-methoxybenzyl chloride with 1-methylimidazole, followed by the reaction of the resulting compound with 3-nitrobenzoyl chloride. The final product is obtained through purification and characterization techniques such as column chromatography and NMR spectroscopy.

Scientific Research Applications

N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide has been studied for its potential applications in various fields of scientific research, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide has been shown to selectively inhibit the activity of the dopamine transporter, which plays a crucial role in regulating dopamine levels in the brain. This property of N-[(4-methoxyphenyl)-(1-methylimidazol-2-yl)methyl]-3-nitrobenzamide makes it a potential candidate for the development of drugs for the treatment of dopamine-related disorders such as Parkinson's disease and drug addiction.